Cas no 1250819-32-9 (1-(5-Bromo-2-chlorobenzyl)piperazine)

1-(5-Bromo-2-chlorobenzyl)piperazine structure

1250819-32-9 structure

Product Name:1-(5-Bromo-2-chlorobenzyl)piperazine

CAS No:1250819-32-9

MF:C₁₁H₁₄BrClN₂

MW:289.599260807037

CID:4691272

PubChem ID:62489721

Update Time:2023-08-15

1-(5-Bromo-2-chlorobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-2-chlorobenzyl)piperazine
- AM86447
- 1-(5-Bromo-2-chlorobenzyl)piperazine
- Inchi： 1S/C11H14BrClN2/c12-10-1-2-11(13)9(7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
- InChI Key： JLYRZJJOBDMUKN-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)CN1CCNCC1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 197
Topological Polar Surface Area: 15.3

1-(5-Bromo-2-chlorobenzyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B011612-250mg	1-(5-Bromo-2-chlorobenzyl)piperazine	1250819-32-9		250mg	$ 245.00	2022-06-07
TRC	B011612-500mg	1-(5-Bromo-2-chlorobenzyl)piperazine	1250819-32-9		500mg	$ 405.00	2022-06-07
Enamine	EN300-1897779-0.05g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		0.05g	$407.0	2023-09-18
Enamine	EN300-1897779-0.1g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		0.1g	$427.0	2023-09-18
Enamine	EN300-1897779-0.25g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		0.25g	$447.0	2023-09-18
Enamine	EN300-1897779-0.5g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		0.5g	$465.0	2023-09-18
Enamine	EN300-1897779-1.0g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		1g	$728.0	2023-06-02
Enamine	EN300-1897779-2.5g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		2.5g	$949.0	2023-09-18
Enamine	EN300-1897779-5.0g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		5g	$2110.0	2023-06-02
Enamine	EN300-1897779-10.0g	1-[(5-bromo-2-chlorophenyl)methyl]piperazine	1250819-32-9		10g	$3131.0	2023-06-02

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4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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Related Categories

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